Cas no 1797736-57-2 (1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine)

• Product Name: 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine
• CAS No: 1797736-57-2
• MF: C₂₁H₁₈N₄O₂S₂
• MW: 422.523221492767
• CID: 5405635
• Update Time: 2025-07-28

1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-4-thiazolyl)[3-[5-(3-thienyl)-1,3,4-oxadiazol-2-yl]-1-piperidinyl]methanone
• 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

• Inchi： 1S/C21H18N4O2S2/c26-21(17-13-29-20(22-17)14-5-2-1-3-6-14)25-9-4-7-15(11-25)18-23-24-19(27-18)16-8-10-28-12-16/h1-3,5-6,8,10,12-13,15H,4,7,9,11H2
• InChI Key： URJURYFPFQSEOH-UHFFFAOYSA-N
• SMILES： C(C1=CSC(C2=CC=CC=C2)=N1)(N1CCCC(C2=NN=C(C3C=CSC=3)O2)C1)=O

Experimental Properties

• Density: 1.359±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 658.6±65.0 °C(Predicted)
• pka: 1.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine

Comprehensive Overview of 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1797736-57-2)

The compound 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1797736-57-2) is a highly specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound features a unique structural framework, combining a thiazole ring, an oxadiazole moiety, and a piperidine core, which collectively contribute to its potential biological activities and applications.

In recent years, researchers have shown increasing interest in heterocyclic compounds like 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine due to their diverse pharmacological properties. The presence of both thiazole and oxadiazole rings in its structure makes it a promising candidate for drug discovery, particularly in the development of novel enzyme inhibitors and receptor modulators.

The synthesis of 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine involves multi-step organic reactions, including amide coupling and cyclization processes. Its molecular formula and weight, along with its precise spectroscopic data (such as NMR and MS), are critical for quality control and research reproducibility. The compound's solubility, stability, and reactivity are also key factors that influence its potential applications.

One of the most notable aspects of this compound is its potential role in addressing drug-resistant infections and chronic diseases, which are among the top concerns in modern healthcare. Researchers are exploring its interactions with biological targets, such as kinases and G-protein-coupled receptors (GPCRs), to evaluate its efficacy in therapeutic applications. The thiophene and oxadiazole components are particularly significant, as they are known to enhance binding affinity and selectivity.

From a commercial perspective, 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine is primarily utilized in academic and industrial research settings. Its demand has risen in tandem with the growing focus on precision medicine and targeted therapies. Suppliers and manufacturers often provide this compound in high purity grades to meet the stringent requirements of pharmaceutical development.

In summary, 1-(2-phenyl-1,3-thiazole-4-carbonyl)-3-[5-(thiophen-3-yl)-1,3,4-oxadiazol-2-yl]piperidine (CAS No. 1797736-57-2) represents a cutting-edge subject in chemical and biomedical research. Its structural complexity and functional versatility make it a valuable tool for scientists exploring new frontiers in drug design and molecular biology. As research progresses, this compound may play a pivotal role in addressing some of the most pressing challenges in modern medicine.